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Compound of Interest

Compound Name: 6-Chloropyridine-3-carbohydrazide

Cat. No.: B060376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-Chloropyridine-3-
carbohydrazide (CAS No: 168893-66-1), a compound used in chemical research and drug

development. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment and minimizing risk to personnel and the environment.

Hazard Identification and Classification
6-Chloropyridine-3-carbohydrazide is classified as a hazardous substance. The primary

routes of exposure are inhalation, ingestion, and skin or eye contact. It is crucial to understand

the associated hazards to implement appropriate safety measures.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[2]

H411: Toxic to aquatic life with long lasting effects.[1]
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Signal Word: Warning[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Property Value Reference

Molecular Formula C6H6ClN3O [3][4][5]

Molecular Weight 171.58 g/mol [3][5][6]

Appearance White powder [7]

Melting Point 250 °C [3][8]

Boiling Point No data available [3]

pKa 10.87 ± 0.10 (Predicted) [7]

Solubility Soluble in water [9]

Toxicological Information
The toxicological data highlights the potential health effects following exposure.
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Toxicity Endpoint Result Reference

Acute Oral Toxicity

Harmful if swallowed. The

component/mixture is

moderately toxic after single

ingestion.

[1]

Acute Dermal Toxicity
No specific data available, but

causes skin irritation.
[1]

Acute Inhalation Toxicity
May cause respiratory

irritation.
[2]

Skin Corrosion/Irritation Causes skin irritation. [1]

Serious Eye Damage/Irritation Causes serious eye irritation. [1]

Germ Cell Mutagenicity No information available. [1][9]

Carcinogenicity No information available. [1][9]

Reproductive Toxicity No information available. [9]

STOT-Single Exposure
May cause respiratory system

irritation.
[9]

STOT-Repeated Exposure No information available. [9]

Experimental Protocols: Detailed experimental methodologies for the toxicological endpoints

cited are not publicly available in the referenced safety data sheets. These studies are typically

conducted under standardized guidelines (e.g., OECD) by the manufacturer or specialized

laboratories.

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling is essential to minimize exposure. The following workflow

outlines the key stages of safe handling.
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Preparation & Handling

Storage & Waste Disposal
Emergency Procedures

Review SDS & 
Conduct Risk Assessment

Work in a Well-Ventilated Area
(Fume Hood)

Wear Appropriate PPE:
- Safety Goggles (EN 166)

- Chemical Resistant Gloves (EN 374)
- Lab Coat

Handle with Care:
- Avoid dust/aerosol formation

- Avoid contact with skin and eyes
- Use non-sparking tools

Prohibited Actions:
- Do not eat, drink, or smoke

- Avoid inhalation and ingestion
Store in a Tightly Closed Container

After Use

Dispose of as Hazardous Waste

Waste Generation

In Case of Spill:
- Evacuate area

- Wear protective equipment
- Absorb with inert material
- Prevent entry into drains

Accidental Release

First Aid:
- Eye Contact: Rinse with water for 15 min
- Skin Contact: Wash with soap and water

- Inhalation: Move to fresh air
- Ingestion: Rinse mouth, do not induce vomiting

Exposure

Storage Conditions:
- Cool, dry, well-ventilated place

- Store in a refrigerator
- Away from incompatible materials

Follow Local, State, and
Federal Regulations Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of 6-Chloropyridine-3-carbohydrazide.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH

(US).[3][9]

Skin Protection: Wear impervious, flame-resistant clothing and chemical-resistant gloves

(inspected prior to use).[3][9]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face

respirator.[3]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure Reference

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[1][3][9]

Skin Contact

Immediately remove all

contaminated clothing. Wash

off with soap and plenty of

water. Seek medical attention

if irritation occurs.

[1][2][3]

Eye Contact

Rinse cautiously with pure

water for at least 15 minutes,

holding eyelids apart. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[1][3][9]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

POISON CENTER or doctor

immediately.

[1][3][9]

Storage and Disposal
Proper storage and disposal are necessary to prevent accidents and environmental

contamination.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3][9]

Some sources recommend refrigeration (2-8°C).[1][7]
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Keep away from incompatible materials such as strong oxidizing agents.[2][9]

Store in an area accessible only to qualified or authorized personnel.

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][3]

Do not let the product enter drains, as it is toxic to aquatic life.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area. Avoid breathing dust or vapors. Ensure adequate

ventilation. Wear appropriate personal protective equipment.[2][10]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[2][10]

Containment and Cleaning: Use dry clean-up procedures to avoid generating dust. Pick up

and arrange disposal without creating dust. Sweep up and shovel into a suitable, closed

container for disposal.[2][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinohydrazide
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloronicotinohydrazide
https://www.echemi.com/products/pd180810127416-6-chloropyridine-3-carbohydrazide.html
https://pubchem.ncbi.nlm.nih.gov/compound/98142-19-9
https://pubchem.ncbi.nlm.nih.gov/compound/98142-19-9
https://m.chemicalbook.com/ProductChemicalPropertiesCB8111863_EN.htm
https://www.chemblink.com/products/168893-66-1.htm
https://www.fishersci.com/store/msds?partNumber=AC110021000&countryCode=US&language=en
https://www.chemicalbook.com/msds/carbohydrazide.htm
https://www.benchchem.com/product/b060376#safety-and-handling-precautions-for-6-chloropyridine-3-carbohydrazide
https://www.benchchem.com/product/b060376#safety-and-handling-precautions-for-6-chloropyridine-3-carbohydrazide
https://www.benchchem.com/product/b060376#safety-and-handling-precautions-for-6-chloropyridine-3-carbohydrazide
https://www.benchchem.com/product/b060376#safety-and-handling-precautions-for-6-chloropyridine-3-carbohydrazide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b060376?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

